molecular formula C24H25N5O3 B2896126 2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate CAS No. 488861-22-9

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate

Cat. No. B2896126
M. Wt: 431.496
InChI Key: POVQWNHPWGIDOR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate is a chemical compound that has gained the attention of researchers due to its potential applications in scientific research. This compound is a quinoxaline derivative, which has been shown to exhibit promising biological activities.

Scientific Research Applications

Anti-leishmanial Activity

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate and related compounds have been studied for their potential anti-leishmanial activity. A study by Burguete et al. (2008) found that derivatives of this compound showed promising activity against Leishmania amazonensis in vitro, highlighting the importance of methoxy radicals in enhancing activity (Burguete et al., 2008).

Anticonvulsant Properties

The compound and its derivatives have also been researched for their potential anticonvulsant properties. A study by Alswah et al. (2013) synthesized novel quinoxaline derivatives and evaluated them using a metrazol-induced convulsions model, identifying compounds with significant anticonvulsant activities (Alswah et al., 2013).

Synthesis of Quinoxalines

Research by Kim et al. (1974) involved the synthesis of quinoxaline derivatives, providing a method for the creation of compounds like 2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate. This study contributes to the understanding of the chemical synthesis processes relevant to this compound (Kim et al., 1974).

Corrosion Inhibition

Quinoxalines have been studied for their corrosion inhibition properties. Zarrouk et al. (2014) performed quantum chemical calculations on quinoxalines to determine their efficiency as corrosion inhibitors, which may apply to derivatives of the compound (Zarrouk et al., 2014).

Aldose Reductase Inhibition

Quinoxaline derivatives have been explored for their potential as aldose reductase inhibitors. A study by Qin et al. (2015) synthesized a series of quinoxalinone-based compounds, revealing their effectiveness in inhibiting aldose reductase, which is significant in the context of diabetic complications (Qin et al., 2015).

properties

IUPAC Name

2-methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H25N5O3/c1-31-15-16-32-24(30)19(17-25)22-23(27-21-10-6-5-9-20(21)26-22)29-13-11-28(12-14-29)18-7-3-2-4-8-18/h2-10,19H,11-16H2,1H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

POVQWNHPWGIDOR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COCCOC(=O)C(C#N)C1=NC2=CC=CC=C2N=C1N3CCN(CC3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H25N5O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

431.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methoxyethyl 2-cyano-2-[3-(4-phenylpiperazin-1-yl)quinoxalin-2-yl]acetate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.